N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C14H12N4O3S/c1-17-11-10(13(20)18(2)14(17)21)8(5-6-15-11)16-12(19)9-4-3-7-22-9/h3-7H,1-2H3,(H,15,16,19)
• InChI Key: XOMLEPRVWLSEDU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)C)NC(=O)C3=CC=CS3
• Molecular Formula: C14H12N4O3S
• Molecular Weight: 316.34 g/mol
• CAS No.: 941910-27-6

Description

N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C14H12N4O3S and its molecular weight is 316.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• The reaction of 2-amino-4,5-dimethylthiophene-3-carboxamide with iso(and isothio)cyanates under microwave irradiation has been investigated, showing a pathway to synthesize thieno[2,3-d]pyrimidines derivatives, which could serve as intermediates for further chemical modifications and potential applications in medicinal chemistry (Davoodnia, Rahimizadeh, Atapour-Mashhad, & Tavakoli-Hoseini, 2009).

Biological Activities

• A study synthesized novel compounds derived from visnaginone and khellinone, showing potential as anti-inflammatory and analgesic agents. This research highlights the pharmaceutical relevance of such derivatives in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Material Science and Polymer Chemistry

• Polyamides containing uracil and adenine were synthesized through reactions involving similar tetrahydropyrimidine derivatives. These polyamides exhibit molecular weights in the range of about 1000–5000 and have potential applications in material science and biotechnology (Hattori & Kinoshita, 1979).

Heterocyclic Chemistry

• Synthesis and evaluation of central nervous system depressant activity of 2-chloromethyl 3-N-substituted arylthieno (2,3-d)pyrimidin-4-ones and derivatives were conducted, indicating the importance of such compounds in neurological research and potential drug development (Manjunath, Mohan, Naragund, & Shishoo, 1997).

Mechanism of Action

Target of Action

Similar compounds with indole and pyrrolopyrazine scaffolds have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

Compounds with similar structures have been reported to exhibit various biological activities, such as antiviral, anti-inflammatory, anticancer, antioxidant, antimicrobial, and kinase inhibitory activities . These activities suggest that the compound may interact with its targets in a way that modulates these biological processes.

Biochemical Pathways

Given the broad spectrum of biological activities associated with similar compounds , it is likely that this compound affects multiple biochemical pathways, leading to downstream effects that contribute to its overall biological activity.

Result of Action

Similar compounds have been reported to exhibit a range of biological activities, suggesting that this compound may also produce various molecular and cellular effects depending on the specific targets and pathways it interacts with .

Safety and Hazards

Information about the safety and hazards associated with “N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thiophene-2-carboxamide” is not available in the search results.

Future Directions

The future directions for research on “N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thiophene-2-carboxamide” are not specified in the search results.